Cas no 2172126-22-4 (4-(4-chloro-3-methylphenyl)-3-methylbutan-2-ol)

• Product Name: 4-(4-chloro-3-methylphenyl)-3-methylbutan-2-ol
• CAS No: 2172126-22-4
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 6165744
• PubChem ID: 165520044
• Update Time: 2025-10-28

4-(4-chloro-3-methylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methylphenyl)-3-methylbutan-2-ol
• 2172126-22-4
• EN300-1283218

• Inchi： 1S/C12H17ClO/c1-8(10(3)14)6-11-4-5-12(13)9(2)7-11/h4-5,7-8,10,14H,6H2,1-3H3
• InChI Key： CVLGPVPFBIOLIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)C(C)O

Computed Properties

• Exact Mass: 212.0967929g/mol
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-chloro-3-methylphenyl)-3-methylbutan-2-ol

4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol: A Comprehensive Overview

4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol (CAS No. 2172126-22-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, often referred to as Compound 1, is characterized by its phenolic group, chlorinated aromatic ring, and tertiary alcohol functionality. Its structure provides a platform for diverse applications, making it a valuable molecule in both academic research and industrial settings.

The molecular formula of 4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol is C11H16ClO, with a molecular weight of approximately 195.68 g/mol. The compound consists of a benzene ring substituted with a chlorine atom at the para position and a methyl group at the meta position. This aromatic system is connected to a butanol chain, which introduces hydroxyl functionality and enhances the compound's solubility in polar solvents. Recent studies have highlighted the importance of such structural features in determining the compound's reactivity and biological activity.

One of the most notable applications of 4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol is in the synthesis of bioactive molecules. Researchers have employed this compound as an intermediate in the construction of complex natural product analogs, such as alkaloids and terpenoids. For instance, a study published in *Organic Chemistry Frontiers* demonstrated its utility in the total synthesis of a marine-derived alkaloid, showcasing its potential in drug discovery.

Another area where this compound has found significant utility is in material science. Its ability to form stable ester linkages has made it an attractive candidate for the development of biodegradable polymers. A recent investigation in *Macromolecules* highlighted its role as a monomer in polyurethane synthesis, where it contributed to improved mechanical properties and biocompatibility.

The synthesis of 4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol involves a multi-step process that typically begins with the chlorination of toluene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance yield and selectivity in its preparation.

In terms of biological activity, 4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol has exhibited promising anti-inflammatory and antioxidant properties. Preclinical studies conducted at the University of California have demonstrated its ability to inhibit COX-2 enzymes, suggesting potential applications in pain management and inflammatory diseases.

Furthermore, this compound has been explored for its role in green chemistry initiatives. Its use as a solvent in eco-friendly chemical processes has been documented in several recent publications. A study published in *Green Chemistry* highlighted its effectiveness as a solvent for asymmetric catalysis reactions, offering an alternative to traditional toxic solvents.

In conclusion, 4-(4-Chloro-3-Methylphenyl)-3-Methylbutan-2-Ol (CAS No. 2172126-22-4) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key molecule for future innovations in medicine, materials science, and sustainable chemistry.